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Compound of Interest

Compound Name: 4-(4-Fluorophenyl)-3-fluorophenol

Cat. No.: B1440373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of 4-(4-Fluorophenyl)-3-fluorophenol, a key

intermediate in the synthesis of advanced materials and active pharmaceutical ingredients

(APIs). This document delves into its chemical identity, synthesis, physical and chemical

properties, and safety and handling protocols, offering a foundational resource for its

application in research and development.

Core Chemical Identity and Descriptors
4-(4-Fluorophenyl)-3-fluorophenol is a fluorinated biphenyl derivative. The strategic

placement of fluorine atoms on the biphenyl scaffold significantly influences the molecule's

electronic properties, lipophilicity, and metabolic stability, making it a valuable building block in

medicinal chemistry and materials science.
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Identifier Value

CAS Number 349665-92-5[1][2]

Molecular Formula C₁₂H₈F₂O

Molecular Weight 206.19 g/mol

IUPAC Name 4-(4-Fluorophenyl)-3-fluorophenol

Synonyms 2,4'-Difluoro[1,1'-biphenyl]-4-ol

Chemical Structure
Caption: Chemical structure of 4-(4-Fluorophenyl)-3-fluorophenol.

Synthesis and Purification
The synthesis of 4-(4-Fluorophenyl)-3-fluorophenol is most effectively achieved through a

Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-

carbon bond between an organoboron compound and an organohalide, offering high yields and

functional group tolerance.[3]
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Caption: Suzuki-Miyaura coupling for the synthesis of 4-(4-Fluorophenyl)-3-fluorophenol.

Experimental Protocol: Suzuki-Miyaura Coupling
This protocol provides a general framework for the synthesis. Optimization of reaction

conditions may be necessary depending on the specific catalyst, base, and solvent system

employed.

Materials:

(3-Fluoro-4-hydroxyphenyl)boronic acid

1-Bromo-4-fluorobenzene

Palladium(II) acetate (Pd(OAc)₂)[2]

Potassium carbonate (K₂CO₃)

Solvent (e.g., a mixture of toluene, ethanol, and water)

Inert gas (Nitrogen or Argon)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux

condenser, combine (3-fluoro-4-hydroxyphenyl)boronic acid (1.2 equivalents) and 1-bromo-

4-fluorobenzene (1.0 equivalent).

Catalyst and Base Addition: Add the palladium catalyst (e.g., 0.5 mol% Pd(OAc)₂) and the

base (e.g., 2.0 equivalents of K₂CO₃).[2]

Solvent Addition and Degassing: Add the degassed solvent system. Purge the flask with an

inert gas for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

Reaction: Heat the mixture to reflux (typically 80-110 °C) with vigorous stirring. Monitor the

reaction's progress using an appropriate analytical technique such as Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[4]
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Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water

and extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by flash

column chromatography on silica gel to yield pure 4-(4-Fluorophenyl)-3-fluorophenol.[4]

Applications in Research and Development
The unique structural features of 4-(4-Fluorophenyl)-3-fluorophenol make it a valuable

precursor in several fields:

Active Pharmaceutical Ingredients (APIs): The fluorinated biphenyl scaffold is a common

motif in modern pharmaceuticals. Fluorine substitution can enhance metabolic stability,

improve binding affinity to target proteins, and increase membrane permeability. This

compound serves as a key intermediate in the synthesis of non-steroidal anti-inflammatory

drugs (NSAIDs) and other bioactive molecules.[5]

Materials Science: The rigid biphenyl structure is advantageous in the development of liquid

crystals and other advanced organic materials.[5]

Agrochemicals: Similar to its role in pharmaceuticals, this compound can be a building block

for novel pesticides and herbicides where the fluorine atoms contribute to the desired

biological activity and stability.[5]

Safety, Handling, and Storage
Proper handling and storage are crucial when working with 4-(4-Fluorophenyl)-3-
fluorophenol to ensure personnel safety and maintain the compound's integrity.

Hazard Identification
Based on available safety data sheets, this compound is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or vapors.[6]

Wear appropriate personal protective equipment (PPE), including safety goggles with side-

shields, chemical-resistant gloves, and a lab coat.[6]

Avoid direct contact with skin and eyes. In case of contact, rinse immediately and thoroughly

with water.

Do not eat, drink, or smoke in the laboratory.[7]

Wash hands thoroughly after handling.[7]

Storage Recommendations
Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Keep away from incompatible materials such as strong oxidizing agents.

Segregate from other chemicals by hazard class.[7]

Conclusion
4-(4-Fluorophenyl)-3-fluorophenol is a versatile and valuable chemical intermediate with

significant potential in drug discovery and materials science. Its synthesis via the robust

Suzuki-Miyaura coupling allows for its efficient production. A thorough understanding of its

chemical properties, coupled with strict adherence to safety and handling protocols, is essential

for its effective and safe utilization in research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-(4-Fluorophenyl)-3-
fluorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1440373#4-4-fluorophenyl-3-fluorophenol-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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